(2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(3,4-dichlorophenyl)-3-(3-methyl-4-pyrrolidin-1-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H19Cl2N3O/c1-14-10-15(4-7-20(14)26-8-2-3-9-26)11-16(13-24)21(27)25-17-5-6-18(22)19(23)12-17/h4-7,10-12H,2-3,8-9H2,1H3,(H,25,27)/b16-11+
• InChI Key: UWTJQJNGAAIILR-LFIBNONCSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC(=C(C=C2)Cl)Cl)N3CCCC3
• Isomeric SMILES: CC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC(=C(C=C2)Cl)Cl)N3CCCC3
• Molecular Formula: C21H19Cl2N3O
• Molecular Weight: 400.3 g/mol

Description

(2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide is a synthetic organic compound with a complex structure It is characterized by the presence of a cyano group, dichlorophenyl, and pyrrolidinyl groups, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide typically involves multi-step organic reactions. The process begins with the preparation of the core structure, followed by the introduction of functional groups. Common synthetic routes include:

Aldol Condensation: This reaction involves the condensation of an aldehyde with a ketone in the presence of a base to form a β-hydroxy ketone, which is then dehydrated to form an α,β-unsaturated ketone.

Nitrile Addition: The cyano group is introduced through the addition of a nitrile compound to the α,β-unsaturated ketone.

Amination: The pyrrolidinyl group is added via nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine or the double bond to a single bond.

Substitution: Halogen atoms in the dichlorophenyl group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amines.

Scientific Research Applications

(2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide involves its interaction with specific molecular targets and pathways. The cyano group can act as an electrophile, reacting with nucleophilic sites in biological molecules. The dichlorophenyl group may enhance binding affinity to certain receptors or enzymes, while the pyrrolidinyl group can modulate the compound’s overall bioactivity.

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Dichloroaniline: Aniline derivatives with two chlorine atoms, used in dye and herbicide production.

Uniqueness

(2E)-2-cyano-N-(3,4-dichlorophenyl)-3-[3-methyl-4-(pyrrolidin-1-yl)phenyl]prop-2-enamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties